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Compound of Interest

Compound Name: 5-Octadecanone

Cat. No.: B097647

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide consolidates the currently available information on 5-Octadecanone (CAS
Registry Number: 18276-99-8), a long-chain aliphatic ketone. While direct research into the
specific biological roles of this molecule is limited, this document provides a foundational
understanding of its chemical properties, known occurrences, and potential physiological
significance by drawing parallels with structurally related compounds. The aim is to furnish
researchers with a starting point for future investigations into this potentially bioactive molecule.

Chemical Identity and Properties

5-Octadecanone, also known by its IUPAC name octadecan-5-one, is a saturated ketone with
the chemical formula C1sHseO[1]. As a long-chain ketone, its chemical behavior is
characterized by the carbonyl functional group at the 5-position, which is a site for various
chemical transformations. The long hydrocarbon chain imparts a significant hydrophobic
character to the molecule.
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Property Value Source
IUPAC Name octadecan-5-one [1]
Molecular Formula CisH360 [1]
Molecular Weight 268.48 g/mol [1]
CAS Number 18276-99-8 [1]

5-Octadecanone can serve as a versatile intermediate in organic synthesis. The carbonyl
group can undergo reduction to form the corresponding alcohol (5-octadecanol), oxidation
leading to cleavage and the formation of carboxylic acids, and various substitution reactions,
such as those involving Grignard reagents, to form tertiary alcohols[2].
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Fig. 1: Key chemical transformations of 5-Octadecanone.

Natural Occurrence

Direct evidence for the widespread natural occurrence of 5-Octadecanone is sparse. However,
related long-chain ketones have been identified in various natural sources. For instance, an
isomer, octadecan-3-one, has been isolated from the leaves of Momordica balsamina[3]. The
presence of 5-Octadecanone has been suggested in studies of certain natural extracts, such
as from the fungus Phellinus pectinatus, where it was associated with potential antimicrobial
and anti-inflammatory activities, though these effects have not been definitively attributed to
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this specific compound[2]. The identification of various ketones in plant extracts, such as those
from Chenopodium ambrosioides and Pergularia daemia, suggests that long-chain ketones are
part of the complex mixture of phytochemicals in the plant kingdom[4][5].

Potential Biological Roles

While no specific signaling pathways or definitive biological roles have been elucidated for 5-
Octadecanone, the functions of other ketones in biology may offer insights into its potential
activities.

Pheromonal Communication in Insects

Insects utilize a diverse array of chemical signals, including ketones, for communication[6].
These pheromones can mediate behaviors such as mating and aggregation. For example,
certain ketones are known to be attractive to mosquitoes and are involved in the pollination of
some orchids by mimicking insect pheromones[7][8]. It is plausible that 5-Octadecanone, as a
volatile long-chain ketone, could function as a pheromone or a semiochemical in certain insect
species, a hypothesis that warrants further investigation through electroantennography and
behavioral assays.

Metabolic Fuel Source in Mammals

In mammals, the liver produces smaller ketone bodies (acetoacetate, beta-hydroxybutyrate,
and acetone) from the breakdown of fatty acids during periods of fasting, prolonged exercise,
or low carbohydrate intake[9]. These ketone bodies can cross the blood-brain barrier and serve
as an alternative energy source for the brain and other tissues[9]. While long-chain triglycerides
can increase the plasma concentration of these smaller ketone bodies, particularly in suckling
rats, the direct metabolic fate of a large ketone like 5-Octadecanone is not well
understood[10]. It is conceivable that it could be metabolized through beta-oxidation after initial
enzymatic cleavage, eventually entering central energy pathways like the citric acid cycle, but
this remains speculative.

Proposed Experimental Workflow for Investigating
Biological Activity
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Given the nascent stage of research on 5-Octadecanone, a structured experimental approach

is necessary to elucidate its biological functions. The following workflow is proposed as a
general guideline for researchers.
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Fig. 2: A hypothetical workflow for elucidating the biological role of 5-Octadecanone.

A detailed protocol for any of these experimental stages would be dependent on the specific

hypothesis being tested. For instance, to investigate its potential as an insect pheromone, a
standard protocol would involve:

o Synthesis and Purification: High-purity 5-Octadecanone would need to be synthesized or
procured. Purity would be confirmed using techniques like Gas Chromatography-Mass
Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
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» Electroantennography (EAG): The purified compound would be tested for its ability to elicit
an electrical response from the antennae of target insect species.

o Behavioral Assays: Wind tunnel or field trap experiments would be conducted to determine if
5-Octadecanone can attract or modify the behavior of the target insects.

Conclusion and Future Directions

5-Octadecanone is a molecule with a currently undefined biological role. Its chemical
structure, a long-chain aliphatic ketone, suggests potential involvement in processes such as
chemical communication in insects or as a metabolic substrate. The limited reports of its
presence in natural extracts with purported bioactivity hint at a pharmacological potential that is
yet to be explored.

Future research should focus on systematically screening 5-Octadecanone for various
biological activities, including antimicrobial, anti-inflammatory, and insect-modulating effects.
Should a significant activity be identified, subsequent studies should aim to uncover the
underlying mechanism of action, including the identification of molecular targets and signaling
pathways. Such a structured approach will be crucial in unlocking the potential of 5-
Octadecanone for applications in agriculture, medicine, and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 5-Octadecanone [webbook.nist.gov]
e 2.5-Octadecanone | 18276-99-8 | Benchchem [benchchem.com]
» 3. researchgate.net [researchgate.net]

» 4. Separation and Identification of New Phytocomponents in Methanolic Extract of Leaves of
Hairknot Plant (P. daemia) by GC-MS Analysis : Oriental Journal of Chemistry
[orientjchem.org]

5. nrthh.com [nrfhh.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b097647?utm_src=pdf-body
https://www.benchchem.com/product/b097647?utm_src=pdf-body
https://www.benchchem.com/product/b097647?utm_src=pdf-body
https://www.benchchem.com/product/b097647?utm_src=pdf-body
https://www.benchchem.com/product/b097647?utm_src=pdf-body
https://www.benchchem.com/product/b097647?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi?ID=C18276998&Units=CAL
https://www.benchchem.com/product/b097647
https://www.researchgate.net/publication/379458065_Isolation_and_Identificationof_Octadecane-3-on_Compound_From_Ethyl_Acetate_Fraction_of_Momordica_balsamina_L_Leaves
https://www.orientjchem.org/vol36no6/separation-and-identification-of-new-phytocomponents-in-methanolic-extract-of-leaves-of-hairknot-plant-p-daemia-by-gc-ms-analysis/
https://www.orientjchem.org/vol36no6/separation-and-identification-of-new-phytocomponents-in-methanolic-extract-of-leaves-of-hairknot-plant-p-daemia-by-gc-ms-analysis/
https://www.orientjchem.org/vol36no6/separation-and-identification-of-new-phytocomponents-in-methanolic-extract-of-leaves-of-hairknot-plant-p-daemia-by-gc-ms-analysis/
https://www.nrfhh.com/pdf-156457-83648
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 6. youtube.com [youtube.com]

e 7. Mosquito - Wikipedia [en.wikipedia.org]

e 8. Orchid - Wikipedia [en.wikipedia.org]

e 9. Ketone bodies - Wikipedia [en.wikipedia.org]

e 10. Long and medium chain triglycerides increase plasma concentrations of ketone bodies in
suckling rats - PubMed [pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [5-Octadecanone: A Technical Overview of a Molecule
with Unexplored Biological Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b09764 7#potential-biological-role-of-5-octadecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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